Cas no 67356-94-9 (1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine)

1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine structure
67356-94-9 structure
Product Name:1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine
CAS No:67356-94-9
MF:C14H17N3O
MW:243.304282903671
CID:965882
PubChem ID:3017758
Update Time:2025-04-19

1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-1H-imidazol-2-amine
    • 1-[2-(2,3-dihydro-1H-inden-4-ylamino)-4,5-dihydroimidazol-1-yl]ethanone
    • EINECS 266-663-5
    • DTXSID40986617
    • 1-{2-[(2,3-Dihydro-1H-inden-4-yl)amino]-4,5-dihydro-1H-imidazol-1-yl}ethan-1-one
    • SCHEMBL11370874
    • 1-acetyl-(4-indanylamino)-2-imidazoline
    • 67356-94-9
    • WGCQZEQXKNFPJL-UHFFFAOYSA-N
    • NS00053023
    • 1H-Imidazol-2-amine, 1-acetyl-N-(2,3-dihydro-1H-inden-4-yl)-4,5-dihydro-
    • Inchi: 1S/C14H17N3O/c1-10(18)17-9-8-15-14(17)16-13-7-3-5-11-4-2-6-12(11)13/h3,5,7H,2,4,6,8-9H2,1H3,(H,15,16)
    • InChI Key: WGCQZEQXKNFPJL-UHFFFAOYSA-N
    • SMILES: O=C(C)N1CCN=C1NC1=CC=CC2CCCC=21

Computed Properties

  • Exact Mass: 243.137162174g/mol
  • Monoisotopic Mass: 243.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.7Ų
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